Cas no 81808-03-9 (1,3-Cyclopentadiene, 5,5'-(1,3-propanediyl)bis-)

1,3-Cyclopentadiene, 5,5'-(1,3-propanediyl)bis- structure
81808-03-9 structure
Product Name:1,3-Cyclopentadiene, 5,5'-(1,3-propanediyl)bis-
CAS No:81808-03-9
MF:C13H16
MW:172.266143798828
CID:2803211
PubChem ID:217095
Update Time:2025-04-21

1,3-Cyclopentadiene, 5,5'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentadiene, 5,5'-(1,3-propanediyl)bis-
    • 81808-03-9
    • DTXSID50276910
    • Inchi: 1S/C13H16/c1-2-7-12(6-1)10-5-11-13-8-3-4-9-13/h1-4,6-9,12-13H,5,10-11H2
    • InChI Key: AQAHYZBHLXLSHA-UHFFFAOYSA-N
    • SMILES: C(CC1C=CC=C1)CC1C=CC=C1

Computed Properties

  • Exact Mass: 172.125200510Da
  • Monoisotopic Mass: 172.125200510Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų
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